Cas no 1101099-76-6 (tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-7-yl}acetate)

• Product Name: tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-7-yl}acetate
• CAS No: 1101099-76-6
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• MDL: MFCD32642863
• CID: 5612879
• PubChem ID: 87610013
• Update Time: 2025-10-25

tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-7-acetate (ACI)
• 7H-Pyrrolo[2,3-d]pyrimidine-7-acetic acid, 4-chloro-, 1,1-dimethylethyl ester (ACI)
• tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-7-yl}acetate

• MDL： MFCD32642863
• Inchi： 1S/C12H14ClN3O2/c1-12(2,3)18-9(17)6-16-5-4-8-10(13)14-7-15-11(8)16/h4-5,7H,6H2,1-3H3
• InChI Key： QLTYLMZRXHBOGC-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C(=C(N=CN=2)Cl)C=C1)OC(C)(C)C

Additional information on tert-butyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-7-yl}acetate

Research Brief on tert-Butyl 2-{4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetate (CAS: 1101099-76-6)

The compound tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetate (CAS: 1101099-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetate as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and this compound's unique pyrrolo[2,3-d]pyrimidine scaffold offers a versatile platform for structural modifications. Researchers have optimized its synthesis route, achieving higher yields and purity, which is crucial for scaling up production in pharmaceutical applications.

In vitro and in vivo studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in various cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetate derivatives showed promising anti-proliferative effects in leukemia cell lines, with IC50 values in the nanomolar range. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

Furthermore, the compound's mechanism of action has been elucidated through crystallographic studies, revealing its binding mode within the ATP-binding pocket of target kinases. This structural insight has facilitated the design of more selective and potent analogs, reducing off-target effects and improving therapeutic efficacy. Computational modeling and molecular dynamics simulations have also been employed to predict the pharmacokinetic properties of these analogs, aiding in the optimization of drug-like characteristics.

Despite these advancements, challenges remain in the clinical translation of tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetate-based therapies. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of these compounds into viable drug candidates.

In conclusion, tert-butyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}acetate represents a promising scaffold for the development of next-generation kinase inhibitors. Its versatility, combined with recent synthetic and biological advancements, positions it as a valuable tool in the fight against cancer and other kinase-driven diseases. Future research should focus on overcoming existing limitations and exploring its potential in combination therapies and personalized medicine.